Cas no 141288-44-0 (Benzoic acid, 3,5-diamino-, phenyl ester)

• Product Name: Benzoic acid, 3,5-diamino-, phenyl ester
• CAS No: 141288-44-0
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 1304800
• PubChem ID: 20565566
• Update Time: 2025-04-20

Benzoic acid, 3,5-diamino-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-diamino-, phenyl ester
• phenyl 3,5-diaminobenzoate
• DTXSID60608788
• 141288-44-0
• SCHEMBL2633411

• Inchi： 1S/C13H12N2O2/c14-10-6-9(7-11(15)8-10)13(16)17-12-4-2-1-3-5-12/h1-8H,14-15H2
• InChI Key： GMIYURCWSJKRKX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C(C1C=C(C=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 228.08996
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• PSA: 78.34